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Compound of Interest

Compound Name: Isopropyl formate

Cat. No.: B1221721

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Formylation, the introduction of a formyl group (-CHO), is a fundamental transformation in
organic synthesis, serving crucial roles in the protection of functional groups, the synthesis of
key intermediates, and the construction of complex molecular architectures.[1][2] Among the
various formylating agents available, isopropyl formate stands out as a convenient and
effective reagent for the formylation of a range of nucleophiles, particularly amines and
alcohols. Isopropyl formate, the ester of formic acid and isopropanol, is a volatile, colorless
liquid with a pleasant, fruity odor.[1] Its utility as a formylating agent stems from the electrophilic
nature of the formyl carbon, which is susceptible to nucleophilic attack. This document provides
detailed application notes, experimental protocols, and data for the use of isopropyl formate
as a formylating agent in research and development settings.

Mechanism of Formylation

The formylation of nucleophiles, such as amines and alcohols, with isopropyl formate
proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the
nucleophile attacks the electrophilic carbonyl carbon of isopropyl formate, leading to the
formation of a tetrahedral intermediate. This intermediate then collapses, with the isopropoxide
ion acting as a leaving group, to yield the formylated product and isopropanol as a byproduct.
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Reaction Setup:
- Substrate
- Solvent (optional)

:

Add Isopropyl Formate
and Catalyst (if needed)

Heat to Reflux
(or stir at RT)

Monitor Reaction
(TLC, GC-MS)

Complete

Work-up:
- Quench Reaction
- Extraction

:

Purification:
- Column Chromatography
- Recrystallization

Characterization:
-NMR, IR, MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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